Cas no 1172075-67-0 (2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate)

• Product Name: 2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate
• CAS No: 1172075-67-0
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• MDL: MFCD08705871
• CID: 838695
• PubChem ID: 44118545
• Update Time: 2025-08-05

2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Benzo[b]thiopheneglyoxal hydrate
• 2-(Benzo[b]thiophen-2-yl)-2-oxoacetaldehyde hydrate
• 2-(1-benzothiophen-2-yl)-2-oxoacetaldehyde hydrate
• OR1622
• 2-(1-benzothiophen-2-yl)-2-oxoacetaldehyde,hydrate
• AKOS015919844
• DTXSID70656871
• 1172075-67-0
• DS-3505
• AB48667
• 2-(BENZO[B]THIOPHEN-2-YL)-2-OXOACETALDEHYDEHYDRATE
• Benzo[b]thiophene-2-acetaldehyde, alpha-oxo-, hydrate (1:1)
• 2-(1-benzothiophen-2-yl)-2-oxoacetaldehyde;hydrate
• (1-Benzothiophen-2-yl)(oxo)acetaldehyde--water (1/1)
• 2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate

• MDL： MFCD08705871
• Inchi： 1S/C10H6O2S.H2O/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10;/h1-6H;1H2
• InChI Key： NWCCIQURMMHQAA-UHFFFAOYSA-N
• SMILES： S1C(C(C=O)=O)=CC2C=CC=CC1=2.O

Computed Properties

• Exact Mass: 208.01900
• Monoisotopic Mass: 208.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 71.61000
• LogP: 2.21860

2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes